Cas no 2065235-77-8 (3-(4-bromo-2,5-difluoro-phenyl)oxetan-3-ol)

• Product Name: 3-(4-bromo-2,5-difluoro-phenyl)oxetan-3-ol
• CAS No: 2065235-77-8
• MF: C₉H₇BrF₂O₂
• MW: 265.051489114761
• MDL: MFCD30803908
• CID: 5212744
• PubChem ID: 124188713
• Update Time: 2026-03-06

3-(4-bromo-2,5-difluoro-phenyl)oxetan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Oxetanol, 3-(4-bromo-2,5-difluorophenyl)-
• 3-(4-bromo-2,5-difluoro-phenyl)oxetan-3-ol
• SY324141
• PS-20488
• SCHEMBL18377358
• 3-(4-BROMO-2,5-DIFLUOROPHENYL)OXETAN-3-OL
• E80135
• 2065235-77-8
• MFCD30803908
• CS-0310409

• MDL： MFCD30803908
• Inchi： 1S/C9H7BrF2O2/c10-6-2-7(11)5(1-8(6)12)9(13)3-14-4-9/h1-2,13H,3-4H2
• InChI Key： BQZJDDAOMSQXDX-UHFFFAOYSA-N
• SMILES： O1CC(C2=CC(F)=C(Br)C=C2F)(O)C1

Computed Properties

• Exact Mass: 263.95975g/mol
• Monoisotopic Mass: 263.95975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3-(4-bromo-2,5-difluoro-phenyl)oxetan-3-ol

Introduction to 3-(4-bromo-2,5-difluoro-phenyl)oxetan-3-ol (CAS No. 2065235-77-8)

3-(4-bromo-2,5-difluoro-phenyl)oxetan-3-ol is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2065235-77-8, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this oxetane derivative incorporates both bromine and fluorine substituents, which contribute to its distinct reactivity and utility in synthetic chemistry.

The 4-bromo-2,5-difluoro-phenyl moiety in the compound’s name is particularly noteworthy, as it introduces halogen atoms that are frequently employed in medicinal chemistry to modulate bioactivity. The presence of bromine at the para position relative to the oxetane ring enhances the electrophilicity of the aromatic system, making it a valuable intermediate for further functionalization. Meanwhile, the fluorine atoms at the 2 and 5 positions contribute to metabolic stability and lipophilicity, key factors in drug design.

Oxetanes are heterocyclic ethers with a three-membered ring containing two carbon atoms and one oxygen atom. They are known for their high reactivity due to the strained C-O bond, which can be exploited in various chemical transformations. In the case of 3-(4-bromo-2,5-difluoro-phenyl)oxetan-3-ol, this reactivity is harnessed in synthetic pathways to create more complex molecules. The hydroxyl group at the third position of the oxetane ring further extends its utility as a nucleophile or electrophile, depending on reaction conditions.

Recent advancements in pharmaceutical research have highlighted the importance of halogenated aromatic compounds in drug discovery. The combination of bromine and fluorine in 3-(4-bromo-2,5-difluoro-phenyl)oxetan-3-ol aligns with this trend, as such structures have been shown to exhibit enhanced binding affinity and selectivity in target proteins. For instance, studies have demonstrated that halogenated phenyl rings can improve pharmacokinetic profiles by influencing solubility and metabolic pathways.

The compound’s potential applications extend to the development of novel therapeutic agents. Researchers have explored its utility as a building block for small-molecule inhibitors targeting various biological pathways. Notably, oxetane derivatives have been investigated for their role in modulating enzyme activity, particularly in cases where precise steric control is required. The strained ring structure of oxetanes allows for conformational flexibility, which can be leveraged to optimize interactions with biological targets.

In vitro studies have begun to uncover the pharmacological properties of 3-(4-bromo-2,5-difluoro-phenyl)oxetan-3-ol. Initial experiments suggest that it may exhibit inhibitory effects on certain kinases and other enzymes implicated in diseases such as cancer and inflammatory disorders. The presence of bromine and fluorine substituents is particularly intriguing, as these elements are often incorporated into drugs to enhance binding interactions with protein targets.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Common methodologies include halogenation reactions followed by nucleophilic addition to the oxetane ring. Advances in synthetic techniques have enabled more efficient production processes, making compounds like 3-(4-bromo-2,5-difluoro-phenyl)oxetan-3-ol more accessible for research purposes.

The role of computational chemistry in designing and analyzing such compounds cannot be overstated. Molecular modeling tools have been instrumental in predicting the bioactivity of 3-(4-bromo-2,5-difluoro-phenyl)oxetan-3-ol, allowing researchers to identify promising lead structures before experimental validation. These simulations help refine synthetic strategies by highlighting key interactions between the compound and biological targets.

As research progresses, collaborations between academia and industry are likely to drive further exploration of 3-(4-bromo-2,5-difluoro-phenyl)oxetan-3-ol and related derivatives. Such partnerships can accelerate the translation of laboratory findings into clinical applications, bringing new therapeutic options to patients worldwide. The compound’s unique structural features make it a versatile tool for drug discovery efforts aimed at addressing unmet medical needs.

The future prospects for 3-(4-bromo-2,5-difluoro-phenyl)oxetan-3-ol are bright, with ongoing studies focusing on its potential as a scaffold for next-generation drugs. Innovations in synthetic chemistry and computational biology will continue to enhance our ability to harness this compound’s full therapeutic potential. By leveraging its structural advantages, researchers may uncover novel treatments for a wide range of diseases.